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Compound of Interest

Compound Name: 4'-Isopropylacetophenone

Cat. No.: B1293387

An In-depth Technical Guide to the Physical Properties of 4'-Isopropylacetophenone

This technical guide provides a comprehensive overview of the key physical properties of 4'-
Isopropylacetophenone, with a focus on its boiling point and solubility. The information is
intended for researchers, scientists, and professionals in the field of drug development and
other relevant scientific disciplines.

Introduction

4'-Isopropylacetophenone (CAS No. 645-13-6) is an aromatic ketone. It is a colorless to pale
yellow liquid at room temperature and is characterized by a distinct aromatic odor.
Understanding its physical properties, such as boiling point and solubility, is crucial for its
application in various chemical processes, including synthesis and formulation development.

Quantitative Physical Properties

The physical properties of 4'-Isopropylacetophenone are summarized in the table below.
Data has been compiled from various sources to provide a comprehensive overview.
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Property Value Conditions

Boiling Point 252.0-254.0°C @ 760 mmHg[1][2]
248.0 °C Not specified

119-120°C @ 10 mmHg (13.3 hPa)[3][4]

Water Solubility Insoluble General observation[1]
190.6 mg/L (estimated) @ 25 °C[2]

Solubility in Organic Solvents Soluble In alcohol and oils[1]

Moderately Soluble

In ethanol, methanol, and

acetone[5]

Slightly Soluble

In Chloroform[3][4]

Sparingly Soluble

In Methanol[3][4]

Experimental Protocols

While specific experimental reports for the determination of the physical properties of 4'-

Isopropylacetophenone are not readily available in the literature, standard methods for

organic compounds can be applied. The following are detailed, generalized protocols that are

suitable for determining the boiling point and solubility of a liquid aromatic ketone like 4'-

Isopropylacetophenone.

Boiling Point Determination (Thiele Tube Method)

This method is a common and reliable technique for determining the boiling point of a small

quantity of a liquid sample.

Materials:

e 4'-Isopropylacetophenone sample

e Thiele tube

e Mineral oil or other suitable heating bath fluid
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o Thermometer (calibrated)

o Capillary tube (sealed at one end)

e Small test tube

e Rubber band or wire for attaching the test tube to the thermometer
e Bunsen burner or other heat source

o Safety goggles and lab coat

Procedure:

o A small amount of the 4'-Isopropylacetophenone sample (approximately 0.5 mL) is placed
into the small test tube.

o Acapillary tube, sealed at one end, is placed into the test tube with the open end submerged
in the liquid.

o The test tube is securely attached to the thermometer. The bottom of the test tube should be
level with the thermometer bulb.

e The Thiele tube is filled with mineral oil to a level just above the side arm.

e The thermometer and test tube assembly is immersed in the Thiele tube, ensuring that the
sample is below the oil level.

e The side arm of the Thiele tube is gently heated. This design allows for the circulation of the
oil, ensuring uniform heating.

e As the temperature rises, a slow stream of bubbles will begin to emerge from the open end
of the capillary tube.

e Heating is continued until a steady and rapid stream of bubbles is observed.

e The heat source is then removed, and the apparatus is allowed to cool slowly.
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e The boiling point is the temperature at which the bubbling stops, and the liquid just begins to
enter the capillary tube. This is the point where the vapor pressure of the sample equals the
atmospheric pressure.

o The atmospheric pressure should be recorded at the time of the experiment, as boiling point
is pressure-dependent.

Solubility Determination

A gualitative and semi-quantitative assessment of solubility in water and organic solvents can
be performed as follows.

Materials:

» 4'-Isopropylacetophenone sample

» Aseries of solvents: distilled water, ethanol, methanol, acetone, chloroform.
o Small test tubes with stoppers

o Graduated pipettes or micropipettes

e Vortex mixer or shaker

e Analytical balance

Procedure for Qualitative Assessment:

 Into separate, labeled test tubes, add 1 mL of each solvent.

o To each test tube, add a small, measured amount of 4'-lsopropylacetophenone (e.g., 10
mg or 10 pL).

o Stopper the test tubes and shake them vigorously for 1-2 minutes. A vortex mixer can be
used for more consistent mixing.

» Allow the mixtures to stand and observe for any undissolved material.
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« If the substance dissolves completely, it is considered soluble. If it does not dissolve, it is
insoluble. If some dissolves but not all, it is partially soluble.

Procedure for Semi-Quantitative Assessment (for water solubility):
e Prepare a series of test tubes each containing a fixed volume of distilled water (e.g., 1 mL).

o Accurately weigh and add increasing amounts of 4'-Isopropylacetophenone to each test
tube (e.g., 1 mg, 5 mg, 10 mg, 20 mg, etc.).

o Stopper and agitate each tube at a constant temperature (e.g., 25 °C) for a set period (e.qg.,
24 hours) to ensure equilibrium is reached.

 After agitation, allow the samples to settle.

 Visually inspect each tube for the presence of undissolved material. The lowest
concentration at which undissolved material is observed provides an estimate of the
solubility limit. For a more precise quantitative measurement, the saturated solution can be
filtered, and the concentration of the dissolved compound can be determined using an
analytical technique such as UV-Vis spectroscopy or gas chromatography.

Visualizations

The following diagrams illustrate the experimental workflows for determining the physical
properties of 4'-lsopropylacetophenone.

p casurement

Click to download full resolution via product page

Boiling Point Determination Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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